1-(4-Chlorophenyl)-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine

• IUPAC Name: 1-(4-chlorophenyl)-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C18H18ClF3N2/c19-16-5-7-17(8-6-16)24-11-9-23(10-12-24)13-14-1-3-15(4-2-14)18(20,21)22/h1-8H,9-13H2
• InChI Key: LUOREXIGGPFXCH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)C(F)(F)F)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H18ClF3N2
• Molecular Weight: 354.8 g/mol

Description

1-(4-Chlorophenyl)-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Chlorophenyl)-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine typically involves the reaction of 4-chlorobenzyl chloride with 4-(trifluoromethyl)benzylamine in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(4-Chlorophenyl)-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine nitrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of N-alkyl or N-acyl derivatives.

Scientific Research Applications

1-(4-Chlorophenyl)-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Chlorophenyl)-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine depends on its specific application. In medicinal chemistry, it may interact with various molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

1-(4-Chlorophenyl)piperazine: A simpler derivative with similar structural features.

1-(4-Trifluoromethylphenyl)piperazine: Another derivative with a trifluoromethyl group.

4-Chlorobenzylamine: A related compound used in similar synthetic applications.

Uniqueness

1-(4-Chlorophenyl)-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine is unique due to the presence of both chlorophenyl and trifluoromethylphenyl groups, which may impart distinct chemical and biological properties compared to its simpler analogs.